Cas no 126567-68-8 (Pyrazolo[3,4-e][1,4]diazepine-4,7-dione,1,5,6,8-tetrahydro-3,5,8-trimethyl-1-phenyl-)

• Product Name: Pyrazolo[3,4-e][1,4]diazepine-4,7-dione,1,5,6,8-tetrahydro-3,5,8-trimethyl-1-phenyl-
• CAS No: 126567-68-8
• MF: C₁₅H₁₆N₄O₂
• MW: 284.313142776489
• CID: 183762
• PubChem ID: 124384
• Update Time: 2025-04-19

Pyrazolo[3,4-e][1,4]diazepine-4,7-dione,1,5,6,8-tetrahydro-3,5,8-trimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[3,4-e][1,4]diazepine-4,7-dione,1,5,6,8-tetrahydro-3,5,8-trimethyl-1-phenyl-
• 1-phenyl-3,5,8-trimethyl-1,4,5,6,7,8-hexahydropyrazolo(3,4-e)(1,4)diazepin-4,7-dione
• 3,5,8-trimethyl-1-phenyl-6H-pyrazolo[3,4-e][1,4]diazepine-4,7-dione
• 1-Pthpdd
• 3,5,8-trimethyl-1-phenyl-1,5,6,8-tetrahydropyrazolo[3,4-e][1,4]diazepine-4,7-dione
• Pyrazolo(3,4-e)(1,4)diazepine-4,7-dione, 1,5,6,8-tetrahydro-3,5,8-trimethyl-1-phenyl-
• 126567-68-8
• DTXSID40155220

• Inchi： 1S/C15H16N4O2/c1-10-13-14(18(3)12(20)9-17(2)15(13)21)19(16-10)11-7-5-4-6-8-11/h4-8H,9H2,1-3H3
• InChI Key： GGPMTVNYXSXKOJ-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=NN(C3C=CC=CC=3)C=2N(C)C(CN1C)=O

Computed Properties

• Exact Mass: 284.12748
• Monoisotopic Mass: 284.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.44